Cas no 1323966-29-5 (4-Chloro-2-fluoro-3-methoxyphenylacetonitrile)

4-Chloro-2-fluoro-3-methoxyphenylacetonitrile is a fluorinated and chlorinated aromatic nitrile compound with a methoxy substituent, offering versatile reactivity in organic synthesis. Its distinct substitution pattern enhances selectivity in coupling reactions, making it valuable for constructing complex heterocycles and pharmaceutical intermediates. The electron-withdrawing chloro and fluoro groups improve stability while facilitating nucleophilic displacement reactions. The methoxy group further modulates electronic properties, enabling fine-tuning in synthetic applications. This compound is particularly useful in agrochemical and medicinal chemistry research, where precise functionalization is critical. High purity grades ensure consistent performance in demanding reactions. Proper handling under inert conditions is recommended due to its sensitivity to moisture and strong bases.

4-Chloro-2-fluoro-3-methoxyphenylacetonitrile structure

1323966-29-5 structure

Product Name:4-Chloro-2-fluoro-3-methoxyphenylacetonitrile

CAS No:1323966-29-5

MF:C₉H₇ClFNO

MW:199.6094

MDL:MFCD19687183

CID:4588415

Update Time:2025-06-08

4-Chloro-2-fluoro-3-methoxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-2-fluoro-3-methoxyphenylacetonitrile
- 2-(4-chloro-2-fluoro-3-methoxyphenyl)acetonitrile
- MDL： MFCD19687183
- Inchi： 1S/C9H7ClFNO/c1-13-9-7(10)3-2-6(4-5-12)8(9)11/h2-3H,4H2,1H3
- InChI Key： NXSFOSWMRVGGIA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(CC#N)=C(C=1OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 215
XLogP3: 2.3
Topological Polar Surface Area: 33

4-Chloro-2-fluoro-3-methoxyphenylacetonitrile Pricemore >>

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Apollo Scientific	PC302863-1g	4-Chloro-2-fluoro-3-methoxyphenylacetonitrile	1323966-29-5	98%	1g	£109.00	2025-02-21
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abcr	AB350550-1 g	4-Chloro-2-fluoro-3-methoxyphenylacetonitrile; 97%	1323966-29-5		1 g	€234.00	2023-07-19
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